Cas no 257889-72-8 (3-(2-bromoethyl)-1-methyl-1H-indazole)

3-(2-bromoethyl)-1-methyl-1H-indazole structure
257889-72-8 structure
Product Name:3-(2-bromoethyl)-1-methyl-1H-indazole
CAS No:257889-72-8
MF:C10H11BrN2
MW:239.111741304398
CID:6005234
PubChem ID:119088961
Update Time:2023-12-13

3-(2-bromoethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromoethyl)-1-methyl-1H-indazole
    • 257889-72-8
    • EN300-1897911
    • Inchi: 1S/C10H11BrN2/c1-13-10-5-3-2-4-8(10)9(12-13)6-7-11/h2-5H,6-7H2,1H3
    • InChI Key: ZIJBYCMQIFPCAB-UHFFFAOYSA-N
    • SMILES: BrCCC1C2C=CC=CC=2N(C)N=1

Computed Properties

  • Exact Mass: 238.01056g/mol
  • Monoisotopic Mass: 238.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8Ų

3-(2-bromoethyl)-1-methyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$888.0 2023-09-18
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$1014.0 2023-09-18
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EN300-1897911-1.0g
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$1515.0 2023-06-01
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EN300-1897911-2.5g
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$2071.0 2023-09-18
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$4391.0 2023-06-01
Enamine
EN300-1897911-10.0g
3-(2-bromoethyl)-1-methyl-1H-indazole
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$6512.0 2023-06-01
Enamine
EN300-1897911-1g
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$1057.0 2023-09-18
Enamine
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$3065.0 2023-09-18

3-(2-bromoethyl)-1-methyl-1H-indazole Related Literature

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